Cas no 388571-33-3 (tert-butyl N-methyl-N-(2-nitrophenyl)carbamate)

Tert-butyl N-methyl-N-(2-nitrophenyl)carbamate is a specialized carbamate derivative used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a nitro-substituted aromatic ring, which enhance its utility in selective reactions. The Boc group offers stability under basic conditions and can be readily deprotected under acidic conditions, making it valuable in multi-step syntheses. The nitro group provides reactivity for further functionalization, such as reduction to aniline derivatives. This compound is particularly useful in the preparation of complex molecules, including active pharmaceutical ingredients (APIs), where controlled protection and deprotection strategies are required.

tert-butyl N-methyl-N-(2-nitrophenyl)carbamate structure

388571-33-3 structure

Product Name:tert-butyl N-methyl-N-(2-nitrophenyl)carbamate

CAS No:388571-33-3

MF:C₁₂H₁₆N₂O₄

MW:252.266443252563

MDL:MFCD28125764

CID:1493283

PubChem ID:15544599

Update Time:2025-05-28

tert-butyl N-methyl-N-(2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, methyl(2-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-methyl-N-(2-nitrophenyl)carbamate
- Carbamic acid, N-methyl-N-(2-nitrophenyl)-, 1,1-dimethylethyl ester
- MDL： MFCD28125764
- Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(15)13(4)9-7-5-6-8-10(9)14(16)17/h5-8H,1-4H3
- InChI Key： PEBQJGAKRASMEP-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)N(C)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

Exact Mass: 252.11108

Experimental Properties

Density: 1.208±0.06 g/cm3(Predicted)
Boiling Point: 342.8±25.0 °C(Predicted)
PSA: 72.68
pka: -2.87±0.50(Predicted)

tert-butyl N-methyl-N-(2-nitrophenyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-19349654-0.05g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	0.05g	$323.0	2023-09-17
Enamine	EN300-19349654-0.1g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	0.1g	$339.0	2023-09-17
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Enamine	EN300-19349654-0.5g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	0.5g	$370.0	2023-09-17
Enamine	EN300-19349654-1.0g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	1g	$385.0	2023-05-25
Enamine	EN300-19349654-2.5g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	2.5g	$754.0	2023-09-17
Enamine	EN300-19349654-5.0g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	5g	$1115.0	2023-05-25
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Enamine	EN300-19349654-1g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	1g	$385.0	2023-09-17
Enamine	EN300-19349654-5g	tert-butyl N-methyl-N-(2-nitrophenyl)carbamate	388571-33-3	5g	$1115.0	2023-09-17